Cas no 5843-45-8 (Benzoyl isocyanate, 2-methyl-)

• Product Name: Benzoyl isocyanate, 2-methyl-
• CAS No: 5843-45-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 342090
• PubChem ID: 12259962
• Update Time: 2025-04-19

Benzoyl isocyanate, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2-methyl-
• 2-methylbenzoyl isocyanate
• 5843-45-8
• 2-methylbenzoylisocyanate
• SCHEMBL4936719
• AKOS022300038
• DTXSID90482836
• 2-methylbenzoyl-isocyanate
• RZMVHCYCUAKRMM-UHFFFAOYSA-N

• Inchi： 1S/C9H7NO2/c1-7-4-2-3-5-8(7)9(12)10-6-11/h2-5H,1H3
• InChI Key： RZMVHCYCUAKRMM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)N=C=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5